Cas no 3881-15-0 (Benzenemethanol-13C, a,a-diphenyl- (9CI))
3881-15-0 structure
Product Name:Benzenemethanol-13C, a,a-diphenyl- (9CI)
CAS No:3881-15-0
MF:C19H16O
MW:261.322400093079
CID:296722
PubChem ID:16212419
Update Time:2025-04-19
Benzenemethanol-13C, a,a-diphenyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol-13C, a,a-diphenyl- (9CI)
- triphenylmethanol-13C
- triphenyl(13C)methanol
- Triphenyl(methanol-13C)
- 3881-15-0
- SCHEMBL1332873
- triphenyl(113C)methanol
- Triphenyl(~13~C)methanol
- Triphenyl(methanol-13C), 99 atom % 13C
- DTXSID90583630
-
- Inchi: 1S/C19H16O/c20-19(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15,20H/i19+1
- InChI Key: LZTRCELOJRDYMQ-QHPTYGIKSA-N
- SMILES: O[13C](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 261.123469965g/mol
- Monoisotopic Mass: 261.123469965g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.13
- Melting Point: 163-165 °C(lit.)
- Refractive Index: 1.621
- PSA: 20.23000
- LogP: 3.97080
Benzenemethanol-13C, a,a-diphenyl- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-237359-250mg |
Triphenyl(methanol-13C), |
3881-15-0 | 250mg |
¥1369.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-237359-250 mg |
Triphenyl(methanol-13C), |
3881-15-0 | 250MG |
¥1,369.00 | 2023-07-10 |
Benzenemethanol-13C, a,a-diphenyl- (9CI) Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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